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Compound of Interest

Compound Name: D-(+)-Cellobiose-13C

Cat. No.: B12395374

This document provides essential safety and logistical information for the proper disposal of D-
(+)-Cellobiose-13C, a non-hazardous, isotopically labeled carbohydrate used in various
research applications. The following procedures are designed to ensure safe handling and
compliance with standard laboratory practices.

l. Safety and Handling Precautions

While D-(+)-Cellobiose-*3C is not classified as a hazardous substance, adherence to good
laboratory practices is essential to ensure personnel safety.[1][2][3]

e Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses, a lab coat, and gloves, when handling the compound.[4]

» Ventilation: Use in a well-ventilated area to avoid inhalation of dust particles.[1]

o Spill Response: In case of a spill, sweep up the solid material and place it in a suitable
container for disposal.[4] Avoid generating dust.[4] Clean the spill area with water.

o First Aid:
o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[3]
o Skin Contact: Wash off with soap and plenty of water.

o Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting.[2]
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o |Inhalation: Move to fresh air.

Il. Chemical and Physical Properties

A summary of the key physical and chemical properties of D-(+)-Cellobiose is provided below.
The 13C isotope is stable and non-radioactive, and therefore does not alter the chemical

properties or disposal requirements of the compound.

Property Value

Molecular Formula C1113CH22011

Molecular Weight Approximately 343.29 g/mol
Appearance White to off-white crystalline powder
Solubility Soluble in water

Melting Point 239 °C (decomposes)

Hazard Classification Not classified as hazardous[1][2][3]

lll. Disposal Protocol

As a non-hazardous and water-soluble compound, D-(+)-Cellobiose-13C can be disposed of

through standard laboratory waste streams.
Step 1: Small Quantities (Milligram to Gram Scale)

For small quantities of D-(+)-Cellobiose-13C, such as residual amounts in vials or on lab

equipment:
o Dissolve: Dissolve the compound in water.

o Dispose via Sanitary Sewer: The resulting aqueous solution can be safely poured down the
sanitary sewer with copious amounts of water. One document specifically recommends this

route for D(+)-Cellobiose.

Step 2: Large Quantities (Bulk Disposal)
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For larger, unused quantities of the solid compound:

o Consult Local Regulations: Before disposing of bulk quantities, consult your institution's
environmental health and safety (EHS) office for specific guidelines on non-hazardous
chemical waste disposal.[4]

e Solid Waste Disposal: If permitted by local regulations, the solid compound can be disposed
of as non-hazardous solid waste. Ensure the container is clearly labeled with the chemical

name.
o Landfill: If required, the material may be sent to a licensed industrial waste landfill.

Step 3: Contaminated Materials

For materials contaminated with D-(+)-Cellobiose-3C (e.g., paper towels, gloves, weigh boats):
o Segregate: Collect these materials in a designated waste container.

» Dispose as Non-Hazardous Waste: Dispose of the container as standard, non-hazardous
laboratory waste.

IV. Experimental Workflow and Disposal Decision
Process

The following diagram illustrates the decision-making process for the proper disposal of D-(+)-
Cellobiose-*3C.
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Disposal of D-(+)-Cellobiose-13C
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Caption: Disposal workflow for D-(+)-Cellobiose-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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